8-Isopropyl-2-(methylsulfonyl)pyrazolo[1,5-a][1,3,5]triazin-4-ol

• IUPAC Name: 2-methylsulfonyl-8-propan-2-yl-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C9H12N4O3S/c1-5(2)6-4-10-13-7(6)11-8(12-9(13)14)17(3,15)16/h4-5H,1-3H3,(H,11,12,14)
• InChI Key: ODSNLAHWJMQSAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C2N=C(NC(=O)N2N=C1)S(=O)(=O)C
• Molecular Formula: C9H12N4O3S
• DSSTOX Substance ID: DTXSID701142769
• Molecular Weight: 256.28 g/mol
• CAS RN: 1453187-12-6

Description

8-Isopropyl-2-(methylsulfonyl)pyrazolo[1,5-a][1,3,5]triazin-4-ol is a chemical compound that belongs to the family of N-heterocyclic compounds. It is a derivative of pyrazolo[1,5-a]pyrimidine, which is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives, including 8-Isopropyl-2-(methylsulfonyl)pyrazolo[1,5-a][1,3,5]triazin-4-ol, has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The molecular structure of 8-Isopropyl-2-(methylsulfonyl)pyrazolo[1,5-a][1,3,5]triazin-4-ol is characterized by the presence of a pyrazolo[1,5-a]pyrimidine core, which is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings.

Scientific Research Applications

Chemical Synthesis and Modification

The research surrounding 8-Isopropyl-2-(methylsulfonyl)pyrazolo[1,5-a][1,3,5]triazin-4-ol has primarily focused on its synthesis and chemical modifications. Raboisson et al. (2003) developed a novel synthetic approach involving palladium-mediated cross-coupling reactions for the synthesis of pyrazolo[1,5-a]-1,3,5-triazines, a category to which this compound belongs, offering a pathway to new phosphodiesterase type 4 inhibitors (Raboisson et al., 2003). Similarly, Kobe et al. (1974) and Raboisson et al. (2003) explored nucleophilic displacement reactions and acylation processes to modify the pyrazolo[1,5-a]-1,3,5-triazine ring system (Kobe et al., 1974); (Raboisson et al., 2003).

Biological Activity and Pharmacological Potential

The compound and its derivatives have been evaluated for various biological activities. Popowycz et al. (2009) synthesized pyrazolo[1,5-a]-1,3,5-triazine derivatives and assessed their cytotoxic activity and inhibition of tubulin polymerization, revealing specific antiproliferative activity in colorectal cancer cell lines (Popowycz et al., 2009). Mojzych et al. (2015) investigated the relaxant effects of sulfonamide derivatives of pyrazolo[4,3-e][1,2,4]triazine, to which this compound is structurally related, in rat aorta, suggesting potential as non-selective phosphodiesterase inhibitors (Mojzych et al., 2015).

Crystallography and Structural Analysis

Studies on the crystal structures of pyrazolo[1,5-a][1,3,5]triazines, including those related to 8-Isopropyl-2-(methylsulfonyl)pyrazolo[1,5-a][1,3,5]triazin-4-ol, have been conducted to understand their molecular dimensions and intermolecular interactions. Insuasty et al. (2006) analyzed the hydrogen-bonded sheets and ring structures in various pyrazolo[1,5-a][1,3,5]triazines (Insuasty et al., 2006).

Future Directions

The future directions for the study of 8-Isopropyl-2-(methylsulfonyl)pyrazolo[1,5-a][1,3,5]triazin-4-ol and related compounds could involve the development of more efficient synthesis pathways, the exploration of their potential applications in medicinal chemistry and material science, and the design of drugs bearing the pyrazolo[1,5-a]pyrimidine core.